7-(3-bromopropoxy)-3,4-dihydroisoquinolin-1(2H)-one

• Molecular Formula: C12H14BrNO2
• Molecular Weight: 284.15 g/mol
• IUPAC Name: 7-(3-bromopropoxy)-3,4-dihydro-2H-isoquinolin-1-one
• InChI: InChI=1S/C12H14BrNO2/c13-5-1-7-16-10-3-2-9-4-6-14-12(15)11(9)8-10/h2-3,8H,1,4-7H2,(H,14,15)
• InChI Key: FRASYEFRSZOCSF-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=C1C=CC(=C2)OCCCBr

Description

7-(3-bromopropoxy)-3,4-dihydroisoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C12H14BrNO2 and its molecular weight is 284.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of intermediate 19 (326 mg, 2 mmol), 1,3-dibromopropane (0.62 mL, 6 mmol) and anhydrous K2CO3 (276 mg, 2 mmol) was dissolved in 4 mL of EtOH and the solution was heated to reflux and stirred overnight. The mixture was diluted with water and extracted with EtOAc. The combined EtOAc layers were washed with water, brine, dried over anhydrous Na2SO4, concentrated in vacuo and purified by flash chromatography on silica gel column (elution with PE/EtOAc=5:1) to give 7-(3-bromopropoxy)-3,4-dihydroisoquinolin-1(2H)-one (intermediate 20) (360 mg, 63%) as a white solid.